Cas no 1099648-20-0 (1-(chloromethyl)-3-ethoxy-2-methoxybenzene)

• Product Name: 1-(chloromethyl)-3-ethoxy-2-methoxybenzene
• CAS No: 1099648-20-0
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 5812007
• PubChem ID: 43366794
• Update Time: 2025-06-13

1-(chloromethyl)-3-ethoxy-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-3-ethoxy-2-methoxybenzene
• 1099648-20-0
• EN300-1967109

• Inchi： 1S/C10H13ClO2/c1-3-13-9-6-4-5-8(7-11)10(9)12-2/h4-6H,3,7H2,1-2H3
• InChI Key： RZMCBKGILPMZCF-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1OC)OCC

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-(chloromethyl)-3-ethoxy-2-methoxybenzene

Professional Introduction to 1-(chloromethyl)-3-ethoxy-2-methoxybenzene (CAS No. 1099648-20-0)

1-(chloromethyl)-3-ethoxy-2-methoxybenzene, with the chemical identifier CAS No. 1099648-20-0, is a versatile intermediate compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its chloromethyl and ethoxy-methoxy substituents on a benzene ring, exhibits unique reactivity that makes it valuable in the synthesis of various bioactive molecules.

The structural features of 1-(chloromethyl)-3-ethoxy-2-methoxybenzene contribute to its utility in organic synthesis, particularly in the formation of carbon-carbon and carbon-nitrogen bonds. The presence of a reactive chloromethyl group allows for nucleophilic substitution reactions, which are fundamental in constructing complex molecular architectures. This reactivity has been leveraged in the development of novel pharmaceutical agents, where precise functionalization is crucial.

In recent years, there has been a growing interest in exploring the applications of 1-(chloromethyl)-3-ethoxy-2-methoxybenzene in medicinal chemistry. Researchers have been investigating its potential as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in developing compounds that modulate enzyme activity, which is pivotal in treating conditions such as cancer and inflammatory diseases.

The ethoxy and methoxy groups on the benzene ring provide additional functional handles that can be selectively modified to tailor the pharmacological properties of derived compounds. This flexibility has enabled chemists to design molecules with enhanced solubility, bioavailability, and target specificity. Such advancements are critical in drug discovery, where optimizing molecular structure can significantly impact therapeutic efficacy.

One notable area where 1-(chloromethyl)-3-ethoxy-2-methoxybenzene has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can disrupt aberrant signaling networks without affecting normal cellular processes.

The compound's reactivity also makes it a valuable tool in material science applications. For example, it has been utilized in the preparation of polymers and coatings with specialized properties. These materials can exhibit enhanced durability, thermal stability, or biodegradability, depending on the desired application. The ability to modify these materials at a molecular level offers unprecedented control over their performance characteristics.

In academic research, 1-(chloromethyl)-3-ethoxy-2-methoxybenzene has been employed as a scaffold for exploring novel synthetic methodologies. Researchers have used this compound to develop innovative catalytic systems that improve reaction efficiency and selectivity. Such breakthroughs not only advance the field of organic chemistry but also have practical implications for industrial-scale manufacturing processes.

The pharmaceutical industry has also benefited from the use of CAS No. 1099648-20-0 in drug development pipelines. Its incorporation into lead compounds has led to the discovery of several promising candidates that are currently undergoing preclinical testing. These studies aim to evaluate the safety and efficacy of new drugs before they enter human clinical trials.

The synthesis and handling of 1-(chloromethyl)-3-ethoxy-2-methoxybenzene require careful consideration due to its reactive nature. Standard laboratory protocols must be followed to ensure safety and reproducibility. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm the structure and purity of this compound.

The versatility of 1-(chloromethyl)-3-ethoxy-2-methoxybenzene extends beyond its use as a synthetic intermediate. It has been explored in various cross-coupling reactions, including Suzuki-Miyaura and Heck couplings, which are essential for constructing complex organic molecules. These reactions have broad applications in pharmaceutical synthesis and material science.

In conclusion, CAS No. 1099648-20-0, or more specifically 1-(chloromethyl)-3-ethoxy-2-methoxybenzene, is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research, material science, and organic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow further.